Cas no 1000342-02-8 (Methyl 4-(1,1-dioxidothiomorpholino)butanoate)

• Product Name: Methyl 4-(1,1-dioxidothiomorpholino)butanoate
• CAS No: 1000342-02-8
• MF: C₉H₁₇NO₄S
• MW: 235.300581693649
• MDL: MFCD09880001
• CID: 1056564
• PubChem ID: 24728599
• Update Time: 2025-05-23

Methyl 4-(1,1-dioxidothiomorpholino)butanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(1,1-dioxidothiomorpholino)butanoate
• 4-Thiomorpholinebutanoic acid methyl ester 1,1-dioxide
• methyl 4-(1,1-dioxo-1,4-thiazinan-4-yl)butanoate
• Methyl 4-(1,1-Dioxothiomorpholino)butyrate
• 1,1-Dixoide-4-thiomorpholine n-butylic acid methyl ester
• A897704
• Methyl 4-(1,1-dioxo-1lambda~6~,4-thiazinan-4-yl)butanoate
• Methyl4-(1,1-dioxidothiomorpholino)butanoate
• methyl 4-(1,1-dioxo-1lambda-thiomorpholin-4-yl)butanoate
• 1,1-Dioxide-4-thiomorpholine n-butyric acid methyl ester
• SY013303
• AC2643
• DTXSID60646428
• CS-0335779
• 1000342-02-8
• MFCD09880001
• AKOS009606804
• AC-23516
• DB-058234
• methyl 4-(1,1-dioxo-1-thiomorpholin-4-yl)butanoate
• TQP0310

• MDL： MFCD09880001
• Inchi： 1S/C9H17NO4S/c1-14-9(11)3-2-4-10-5-7-15(12,13)8-6-10/h2-8H2,1H3
• InChI Key： CQICLVQXIJLFDG-UHFFFAOYSA-N
• SMILES： S1(CCN(CCCC(=O)OC)CC1)(=O)=O

Computed Properties

• Exact Mass: 235.08800
• Monoisotopic Mass: 235.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• PSA: 72.06000
• LogP: 0.68870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters

Additional information on Methyl 4-(1,1-dioxidothiomorpholino)butanoate

Methyl 4-(1,1-dioxidothiomorpholino)butanoate: An Overview of Its Properties and Applications

Methyl 4-(1,1-dioxidothiomorpholino)butanoate (CAS No. 1000342-02-8) is a versatile organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of thiomorpholine derivatives and is characterized by its thiomorpholine ring with a dioxido substitution and a butanoate ester group. The combination of these functional groups imparts distinct properties that make it a valuable intermediate in various chemical and pharmaceutical applications.

The chemical structure of Methyl 4-(1,1-dioxidothiomorpholino)butanoate is represented by the formula C₉H₁₆O₄S. The thiomorpholine ring, which is a six-membered heterocyclic compound containing sulfur, is oxidized to the dioxido form, enhancing its stability and reactivity. The butanoate ester group attached to the ring further contributes to its solubility and reactivity in different solvents.

Recent studies have highlighted the potential of Methyl 4-(1,1-dioxidothiomorpholino)butanoate in various fields, including medicinal chemistry and materials science. In medicinal chemistry, this compound has shown promise as a building block for the synthesis of bioactive molecules. Its unique structure allows for the introduction of functional groups that can modulate biological activity, making it an attractive candidate for drug discovery and development.

In the context of drug discovery, Methyl 4-(1,1-dioxidothiomorpholino)butanoate has been explored as a precursor for the synthesis of compounds with potential therapeutic applications. For instance, researchers have utilized this compound to develop novel inhibitors of specific enzymes involved in disease pathways. One notable example is its use in the synthesis of inhibitors targeting protein kinases, which are key regulators of cellular processes and are often implicated in diseases such as cancer and inflammatory disorders.

Beyond its applications in medicinal chemistry, Methyl 4-(1,1-dioxidothiomorpholino)butanoate has also found utility in materials science. The thiomorpholine ring's dioxido substitution imparts unique electronic properties that can be harnessed for the development of functional materials. For example, this compound has been used as a monomer in the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as coatings, adhesives, and electronic devices.

The synthesis of Methyl 4-(1,1-dioxidothiomorpholino)butanoate typically involves multi-step reactions that ensure high purity and yield. Common synthetic routes include the oxidation of thiomorpholine to the dioxido form followed by esterification with methyl butyrate. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, reducing the overall cost and environmental impact of production.

In terms of safety and handling, it is important to note that while Methyl 4-(1,1-dioxidothiomorpholino)butanoate is not classified as a hazardous material, standard laboratory practices should be followed to ensure safe handling and storage. Proper personal protective equipment (PPE) should be used when working with this compound to minimize exposure risks.

The future prospects for Methyl 4-(1,1-dioxidothiomorpholino)butanoate are promising. Ongoing research continues to uncover new applications and optimize existing ones. As our understanding of its properties deepens, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.